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Isocomene: A Tricyclic Sesquiterpene Natural
Product

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Isocomene is a tricyclic sesquiterpene natural product first isolated from the perennial herb
Isocoma wrightii by Zalkow and colleagues in 1977.[1][2] Its unique and complex molecular
architecture, characterized by three fused cyclopentane rings, has made it a compelling target
for total synthesis and a subject of interest for its potential biological activities. This guide
provides a comprehensive overview of isocomene, including its physicochemical properties,
detailed synthetic protocols, and an exploration of its biological significance.

Physicochemical and Spectroscopic Data

Isocomene is a hydrocarbon with the molecular formula CisHz24 and a molar mass of 204.357
g-mol~1.[2][3] The following tables summarize its key physical, chemical, and spectroscopic
properties.

Table 1: Physical and Chemical Properties of Isocomene
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Property

Value

Source

Molecular Formula

CisH24

[2](3]

Molar Mass 204.357 g-mol—* [2][3]
o Inferred from lack of reported
Appearance Oily liquid ) ]
melting point
Boiling Point ~571.55 K (calculated) [4]
Density Not experimentally reported -
) ) Not reported for the natural

Optical Rotation -

product

Table 2: Spectroscopic Data for Isocomene

Spectroscopy Key Data Source
1H NMR Complex methyl region [2]

Data available from synthetic
13C NMR [2]

samples

3400, 2950, 1460, 1380, 1260,
R 1180, 1140, 1080, 1050, 960, 2]

920, 900, 800, 760 cm~1 (for a

synthetic precursor)

Inferred from molecular

Mass Spec. M* at m/z 204

formula

Total Synthesis of (¥)-lsocomene (Pirrung, 1979)

The first total synthesis of racemic isocomene was achieved by Michael C. Pirrung in 1979.[2]

This elegant synthesis features a key intramolecular [2+2] photocycloaddition to construct the

complex tricyclic core.

Synthetic Scheme
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Synthetic Steps —

1. EtOH, H*
2. LDA, Mel

Grignard Reagent

g
(oo o "\___from 5-bromo-2-methyl-1-pentene

e

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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